Cas no 287476-18-0 (Benzenesulfonamide-15N,4-methyl-)

• Product Name: Benzenesulfonamide-15N,4-methyl-
• CAS No: 287476-18-0
• MF: C₇H₉NO₂S
• MW: 172.21026968956
• CID: 248755
• PubChem ID: 16213613
• Update Time: 2025-04-19

Benzenesulfonamide-15N,4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide-15N,4-methyl-
• 4-methylbenzenesulfonamide
• 4-methylbenzene(15N)sulfonamide
• p-Toluenesulfonamide-15N, 99 atom % 15N
• J-017246
• SCHEMBL1331323
• DTXSID70584069
• p-Toluenesulfonamide-15N
• 287476-18-0
• 4-Methylbenzene-1-(~15~N)sulfonamide

• Inchi： 1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)/i8+1
• InChI Key： LMYRWZFENFIFIT-VJJZLTLGSA-N
• SMILES： S(C1C=CC(C)=CC=1)([15NH2])(=O)=O

Computed Properties

• Exact Mass: 172.03243460g/mol
• Monoisotopic Mass: 172.03243460g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.271
• Melting Point: 138-139 °C(lit.)
• Flash Point: 202℃
• Refractive Index: 1.564
• Solubility: Not determined

Benzenesulfonamide-15N,4-methyl- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36
• Safety Instruction： 36-26
• Hazardous Material Identification：